Cas no 2737205-46-6 (2-[(2-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carboxylic acid)

• Product Name: 2-[(2-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carboxylic acid
• CAS No: 2737205-46-6
• MF: C₁₅H₁₇BrN₂O₂
• MW: 337.211683034897
• CID: 6795281
• PubChem ID: 162420912
• Update Time: 2025-08-05

2-[(2-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• MFCD34168828
• 2-[(2-bromophenyl)methyl]-5-tert-butylpyrazole-3-carboxylic acid
• 2737205-46-6
• 2-(2-Bromo-benzyl)-5-t-butyl-2H-pyrazole-3-carboxylic acid
• 2-(2-Bromo-benzyl)-5-t-butyl-2H-pyrazole-3-carboxylic acid, 95%
• 2-[(2-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carboxylic acid

• Inchi： 1S/C15H17BrN2O2/c1-15(2,3)13-8-12(14(19)20)18(17-13)9-10-6-4-5-7-11(10)16/h4-8H,9H2,1-3H3,(H,19,20)
• InChI Key： XIWOOIAMKDNCOY-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CN1C(C(=O)O)=CC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 336.04734g/mol
• Monoisotopic Mass: 336.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-[(2-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carboxylic acid

Professional Introduction to Compound with CAS No. 2737205-46-6 and Product Name: 2-[(2-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carboxylic acid

Compound with the CAS number 2737205-46-6 and the product name 2-[(2-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this compound incorporates a pyrazole core, which is a well-documented heterocyclic scaffold widely recognized for its biological activity and versatility in drug design.

The pyrazole ring in 2-[(2-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carboxylic acid is substituted with a 2-bromophenylmethyl group at the 3-position and a tert-butyl group at the 5-position. This specific substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable candidate for further exploration in synthetic chemistry and pharmacological research. The presence of the bromine atom at the 2-position of the phenyl ring enhances the compound's reactivity, facilitating various chemical transformations that can be exploited in the development of novel derivatives.

Recent studies have highlighted the importance of pyrazole derivatives in the development of therapeutic agents. The pyrazole scaffold is known for its ability to interact with biological targets such as enzymes and receptors, making it an attractive moiety for drug design. Specifically, compounds containing pyrazole have shown promise in treating a wide range of diseases, including inflammation, cancer, and infectious diseases. The structural features of 2-[(2-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carboxylic acid make it a particularly interesting molecule for further investigation.

In the context of medicinal chemistry, the 2-bromophenylmethyl group serves as a versatile handle for further functionalization. This allows chemists to explore various chemical modifications, such as cross-coupling reactions, which can lead to the synthesis of novel analogs with enhanced pharmacological properties. The tert-butyl group provides steric hindrance, which can influence the binding affinity and selectivity of the compound towards its target receptors. These structural features make 2-[(2-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carboxylic acid a promising candidate for developing new drugs.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyrazole derivatives have been extensively studied for their anti-cancer properties. For instance, some pyrazole-based compounds have demonstrated inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The structural motif of 2-[(2-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carboxylic acid suggests that it may exhibit similar anti-cancer activities. Further preclinical studies are warranted to evaluate its efficacy and safety profiles in cancer models.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Inflammation is a key pathological process underlying many chronic diseases, including arthritis and cardiovascular disorders. Pyrazole derivatives have been reported to possess anti-inflammatory properties by modulating inflammatory pathways such as NF-κB and MAPK. The unique structural features of 2-[(2-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carboxylic acid may enable it to interfere with these pathways effectively, offering a new therapeutic approach for managing inflammation-related diseases.

The synthesis of 2-[(2-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carboxylic acid involves multi-step organic reactions that showcase the expertise of modern synthetic chemistry techniques. The bromination step at the phenyl ring and subsequent coupling reactions highlight the compound's synthetic accessibility. This accessibility is crucial for drug discovery pipelines, as it allows researchers to rapidly generate libraries of related compounds for screening purposes.

In conclusion, 2-[(2-Bromophenyl)methyl]-5-tert-butylpyrazole-3-carboxylic acid (CAS No. 2737205-46-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in drug discovery. Its molecular framework suggests promising activities in oncology and anti-inflammatory therapy, making it a valuable candidate for further research. As synthetic methodologies continue to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutic agents.